Cas no 219685-77-5 (Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester)
219685-77-5 structure
Product Name:Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester
CAS No:219685-77-5
MF:C8H6Cl2O3
MW:221.037440776825
CID:1409452
PubChem ID:11127832
Update Time:2025-04-20
Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester
- methyl 2,5-dichloro-4-hydroxybenzoate
- SCHEMBL2650105
- DTXSID10456216
- VUOSYXHBPMMELM-UHFFFAOYSA-N
- 219685-77-5
-
- Inchi: 1S/C8H6Cl2O3/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3,11H,1H3
- InChI Key: VUOSYXHBPMMELM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C(=O)OC)Cl)O
Computed Properties
- Exact Mass: 219.96948
- Monoisotopic Mass: 219.9693994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013381-250mg |
Methyl 2,5-dichloro-4-hydroxybenzoate |
219685-77-5 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A015013381-500mg |
Methyl 2,5-dichloro-4-hydroxybenzoate |
219685-77-5 | 97% | 500mg |
$790.55 | 2023-09-02 | |
| Alichem | A015013381-1g |
Methyl 2,5-dichloro-4-hydroxybenzoate |
219685-77-5 | 97% | 1g |
$1534.70 | 2023-09-02 |
Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
219685-77-5 (Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent